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Compound of Interest

Compound Name: 4-Chlorotetrahydropyran

Cat. No.: B167756 Get Quote

Essential Safety and Handling Guide for 4-
Chlorotetrahydropyran
This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 4-Chlorotetrahydropyran. Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing risks associated with this chemical.

Physicochemical Properties
A summary of the key physical and chemical properties of 4-Chlorotetrahydropyran is

provided below. This information is crucial for understanding its behavior and potential hazards.

Property Value Source

CAS Number 1768-64-5 [1][2]

Molecular Formula C5H9ClO [2]

Appearance Flammable liquid and vapor [3]

Hazards

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.

[2][3]
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A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin, and

eye contact. The following table outlines the recommended PPE for handling 4-
Chlorotetrahydropyran.

PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Handle with gloves. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[4] Recommended

materials include butyl rubber.

Eye/Face Protection
Safety glasses with side-

shields

Must conform to EN166 or

other appropriate government

standards such as NIOSH

(US) or CEN (EU).[4] A face

shield is recommended for

tasks with a higher risk of

splashing.

Skin and Body Protection
Lab coat, chemical-resistant

clothing

Choose body protection in

relation to its type, to the

concentration and amount of

dangerous substances, and to

the specific work-place.

Respiratory Protection Respirator

For nuisance exposures use

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher level protection use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[4]
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The following diagram illustrates the decision-making process for selecting appropriate PPE

when handling 4-Chlorotetrahydropyran.
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Risk Assessment

PPE Selection

Verification

Handling 4-Chlorotetrahydropyran

Assess Risk of Exposure
(Splash, Inhalation, etc.)

Low Risk
(e.g., small quantities, closed system)

High Risk
(e.g., large quantities, open system, potential for splash)

No

Standard PPE:
- Chemical-resistant gloves

- Safety glasses with side-shields
- Lab coat

Yes

Enhanced PPE:
- Standard PPE +

- Face shield
- Chemical-resistant apron/coveralls

- Appropriate respirator

Yes

Inspect PPE Before Use

Proceed with Work
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Incident

Immediate Actions

First Aid Measures

Accidental Exposure Occurs

Assess Scene for Safety

Remove Victim from Source
(if safe to do so)

Call for Emergency Medical Help

Inhalation:
Move to fresh air, give artificial respiration if needed.

Skin Contact:
Wash with soap and water.

Eye Contact:
Rinse with water for 15 mins.

Ingestion:
Rinse mouth with water.

Consult a Physician

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chlorotetrahydropyran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167756#personal-protective-equipment-for-handling-
4-chlorotetrahydropyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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